Cas no 1105210-69-2 (2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide)

• Product Name: 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide
• CAS No: 1105210-69-2
• MF: C₂₀H₁₅F₂N₃O₃
• MW: 383.348211526871
• CID: 5449562
• Update Time: 2025-07-23

2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(2-fluorobenzoyl)-1-[(4-fluorophenyl)methyl]-2-oxopyridine-3-carbohydrazide
• 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide

• Inchi： 1S/C20H15F2N3O3/c21-14-9-7-13(8-10-14)12-25-11-3-5-16(20(25)28)19(27)24-23-18(26)15-4-1-2-6-17(15)22/h1-11H,12H2,(H,23,26)(H,24,27)
• InChI Key： UNGLSIKIRWWZSS-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=C(F)C=C2)C=CC=C1C(NNC(=O)C1=CC=CC=C1F)=O

Additional information on 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide

Compound CAS No. 1105210-69-2: 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide

The compound with CAS No. 1105210-69-2, known as 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzohydrazide moiety, a dihydropyridine ring, and fluorinated substituents. The presence of these functional groups makes it a promising candidate for research in drug discovery and material science.

Recent studies have highlighted the unique properties of this compound, particularly its ability to act as a versatile building block in organic synthesis. Researchers have explored its role in the development of novel pharmaceutical agents, where its structure allows for the incorporation of multiple functional groups that can target specific biological pathways. For instance, the dihydropyridine ring is known for its ability to interact with calcium channels, making this compound a potential candidate for cardiovascular drug development.

The fluorinated substituents in the molecule also play a crucial role in modulating its physicochemical properties. Fluorine atoms are known to enhance the lipophilicity and stability of compounds, which are essential for drug bioavailability. Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various biological targets, further aiding in its optimization for therapeutic applications.

In addition to its pharmacological potential, this compound has shown promise in materials science. Its rigid structure and functional groups make it a suitable candidate for the development of advanced materials such as sensors and electronic devices. Researchers have investigated its ability to form self-assembled monolayers and its potential use in nanotechnology applications.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent publications have detailed efficient synthetic routes that utilize environmentally friendly reagents and conditions, aligning with the growing emphasis on green chemistry practices.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Studies have shown that under certain conditions, the compound undergoes biodegradation, reducing its persistence in the environment. This information is vital for regulatory agencies and industries aiming to comply with environmental standards.

In conclusion, the compound with CAS No. 1105210-69-2, or 2-fluoro-N'-{1-[(4-fluorophenyl)methyl]-2-oxo-1,2-dihydropyridine-3-carbonyl}benzohydrazide, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.